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Introduction
1,3-Bis(aminooxy)propane, also known by its IUPAC name O,O'-(propane-1,3-

diyl)bis(hydroxylamine), is a versatile bifunctional linker molecule. Its core structure consists of

a three-carbon propane chain flanked by two aminooxy groups. This arrangement allows for

the conjugation of two molecules, each containing a carbonyl group (aldehyde or ketone),

through the formation of stable oxime linkages. This property has made it a valuable tool in

various scientific disciplines, particularly in the fields of bioconjugation, drug delivery, and the

development of Proteolysis Targeting Chimeras (PROTACs).[1] This guide provides a

comprehensive overview of the chemical properties, synthesis, applications, and safety

considerations of 1,3-bis(aminooxy)propane.

Chemical and Physical Properties
1,3-Bis(aminooxy)propane is commercially available, typically as a liquid, with a purity of 95-

98%.[1][2][3] Due to the reactive nature of the aminooxy groups, it is recommended to store the

compound at -20°C and for long-term storage, a dry and dark environment is preferable.[1][2]

For short-term handling and shipping, it is stable at ambient temperatures.[1][2] The

dihydrochloride salt of 1,3-bis(aminooxy)propane is also available and exists as a crystalline

solid.[4][5]
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Table 1: Chemical and Physical Properties of 1,3-Bis(aminooxy)propane and its

Dihydrochloride Salt

Property
1,3-
Bis(aminooxy)prop
ane

O,O'-(propane-1,3-
diyl)bis(hydroxyla
mine)
dihydrochloride

Reference(s)

Chemical Formula C₃H₁₀N₂O₂ C₃H₁₀N₂O₂ · 2HCl [1][2]

Molecular Weight 106.12 g/mol 179.05 g/mol [1][2][4]

CAS Number 98627-69-1 104845-82-1 [1][2][4]

Appearance Liquid Crystals [2][4]

Purity >95% or ≥98% 98% [1][2][4]

Storage Temperature -20°C Room Temperature [1][2]

SMILES NOCCCON
NOCCCON.[H]Cl.

[H]Cl
[4][6]

InChI Key
COEBNIUQBHSRFT-

UHFFFAOYSA-N

IXCSERBJSXMMFS-

UHFFFAOYSA-N
[2][4]

Synthesis
A common synthetic route to O,O'-disubstituted hydroxylamines involves the reaction of a

suitable electrophile with a protected hydroxylamine species, followed by deprotection. For 1,3-

bis(aminooxy)propane, a plausible synthesis involves the reaction of 1,3-dibromopropane with

N-hydroxyphthalimide, followed by hydrazinolysis to release the free aminooxy groups.
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General Synthesis Pathway for 1,3-Bis(aminooxy)propane

Step 1: Dialkylation of N-Hydroxyphthalimide

Step 2: Deprotection

1,3-Dibromopropane

1,3-Bis(phthalimidooxy)propane

+ 2 eq. N-Hydroxyphthalimide

N-Hydroxyphthalimide

1,3-Bis(aminooxy)propane

+ Hydrazine

Base

e.g., K2CO3, DMF

Hydrazine

Phthalhydrazide (byproduct)

Click to download full resolution via product page

Caption: General synthesis pathway for 1,3-Bis(aminooxy)propane.

Reactions and Applications
The primary utility of 1,3-bis(aminooxy)propane lies in its ability to react with aldehydes and

ketones to form stable oxime linkages. This reaction is chemoselective and proceeds under

mild conditions, making it ideal for bioconjugation applications where sensitive biomolecules

are involved.
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Oxime Ligation
The reaction between an aminooxy group and a carbonyl group (aldehyde or ketone) results in

the formation of an oxime bond. This reaction is a cornerstone of bioorthogonal chemistry,

allowing for the specific labeling and conjugation of biomolecules.

Oxime Bond Formation

Aldehyde/Ketone (R1-C(=O)-R2)

Oxime (R1-C(=N-O-R3)-R2)

+

1,3-Bis(aminooxy)propane

H2O

-

Click to download full resolution via product page

Caption: The reaction of an aldehyde or ketone with 1,3-bis(aminooxy)propane to form an

oxime.

PROTAC Synthesis
A significant application of 1,3-bis(aminooxy)propane is in the synthesis of PROTACs.[6]

PROTACs are heterobifunctional molecules that simultaneously bind to a target protein and an

E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein. 1,3-Bis(aminooxy)propane can serve as a flexible linker to connect the target-binding

moiety and the E3 ligase-binding moiety.
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Role of 1,3-Bis(aminooxy)propane in PROTACs

Target Protein Ligand
(with carbonyl group)

1,3-Bis(aminooxy)propane

Oxime Bond

PROTAC Molecule

E3 Ligase Ligand
(with carbonyl group)

Oxime Bond

Click to download full resolution via product page

Caption: Schematic of a PROTAC molecule using 1,3-bis(aminooxy)propane as a linker.

Experimental Protocols
The following are example protocols for the reaction of 1,3-bis(aminooxy)propane with

aldehydes to form bis-oxime derivatives. These can be adapted for various substrates.

Synthesis of 1,3-Bis[(4-
methylbenzylidene)aminooxy]propane[7]
Materials:

4-Methyl-2-hydroxybenzaldehyde (2.02 mmol, 243.2 mg)

1,3-Bis(aminooxy)propane (1.02 mmol, 108.3 mg)

Ethanol (8 mL)

n-Hexane
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Procedure:

Dissolve 4-methyl-2-hydroxybenzaldehyde in 4 mL of ethanol.

Dissolve 1,3-bis(aminooxy)propane in 4 mL of ethanol.

Add the 1,3-bis(aminooxy)propane solution to the aldehyde solution.

Stir the reaction mixture at 328–333 K for 14 hours.

Cool the mixture to room temperature.

If no precipitate forms, concentrate the solution under reduced pressure to approximately 1

mL.

Separate the resulting precipitate by filtration.

Wash the precipitate several times with n-hexane.

Dry the product under vacuum.

Expected Yield: 60.4%

Synthesis of 1,3-Bis[(4-
nitrobenzylidene)aminooxy]propane[8][9]
Materials:

p-Nitrobenzaldehyde (1.235 mmol, 186.6 mg)

1,3-Bis(aminooxy)propane (0.473 mmol, 51.3 mg)

Ethanol (5 mL)

n-Hexane

Procedure:

Dissolve p-nitrobenzaldehyde in 2 mL of ethanol.
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Dissolve 1,3-bis(aminooxy)propane in 3 mL of ethanol.

Add the 1,3-bis(aminooxy)propane solution dropwise to the aldehyde solution.

Stir the mixture at 328 K for 3 hours.

Cool the reaction to room temperature.

Filter the precipitate.

Wash the precipitate successively with ethanol and n-hexane.

Dry the product in vacuo.

Purify the product by recrystallization from ethanol.

Expected Yield: 71.8%
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Experimental Workflow for Bis-oxime Synthesis

Start
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1,3-Bis(aminooxy)propane
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Isolate Precipitate
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Wash with n-Hexane

Dry under Vacuum

End
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Caption: General workflow for the synthesis of bis-oxime derivatives.
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Safety and Handling
1,3-Bis(aminooxy)propane
Commercial suppliers advise that aminooxy compounds are reactive and sensitive and

recommend immediate use.[1] For detailed safety information, it is crucial to consult the Safety

Data Sheet (SDS) provided by the supplier. General laboratory safety precautions should be

followed, including the use of personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat. Work should be conducted in a well-ventilated area.

O,O'-(propane-1,3-diyl)bis(hydroxylamine)
dihydrochloride
The dihydrochloride salt is classified as causing skin irritation (H315) and serious eye irritation

(H319).[4][5][6]

Precautionary Statements:[4][6]

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/ eye protection/ face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/ attention.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

Conclusion
1,3-Bis(aminooxy)propane is a valuable and versatile bifunctional linker that plays a crucial role

in modern chemical biology and drug discovery. Its ability to form stable oxime bonds under

mild conditions makes it an indispensable tool for researchers developing complex molecular

architectures, including bioconjugates and PROTACs. A thorough understanding of its

properties, reactivity, and handling is essential for its effective and safe use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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